Cas no 1805304-56-6 (5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide
• CAS No: 1805304-56-6
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4849576
• Update Time: 2025-05-23

5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c8-6(9)5-1-4(2-10)3-12-7(5)15(11,13)14/h1,3,6H,2,10H2,(H2,11,13,14)
• InChI Key： RLRCZVWFMLIUPQ-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(=CN=1)CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: -0.8
• Topological Polar Surface Area: 107

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide

Comprehensive Overview of 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805304-56-6)

5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide, with the CAS number 1805304-56-6, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, known for its versatile applications in drug discovery and crop protection. Its unique structural features, including the aminomethyl and difluoromethyl groups, contribute to its potential as a building block for bioactive molecules. Researchers are particularly interested in its role as a sulfonamide derivative, which is often associated with antimicrobial and enzyme-inhibiting properties.

In recent years, the demand for fluorinated compounds like 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl moiety, is a trending strategy in medicinal chemistry to improve drug-like properties. This aligns with current drug development trends, where researchers focus on optimizing pharmacokinetics and reducing off-target effects. The compound’s pyridine core further enhances its applicability, as pyridine derivatives are widely used in pharmaceutical intermediates and agrochemical formulations.

From a synthetic perspective, CAS 1805304-56-6 offers a valuable scaffold for designing novel inhibitors targeting enzymes such as carbonic anhydrases or kinases. Its sulfonamide group is a key pharmacophore in many FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, the aminomethyl side chain provides a handle for further functionalization, enabling the creation of diverse derivatives for high-throughput screening. These attributes make it a compelling candidate for hit-to-lead optimization in early-stage drug discovery.

Beyond pharmaceuticals, 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide has potential applications in crop science. The difluoromethyl group is known to enhance the herbicidal and fungicidal activity of agrochemicals. With the growing need for sustainable pest management solutions, this compound could play a role in developing next-generation green pesticides. Its mode of action may involve interference with essential metabolic pathways in pests, a topic of high interest in agricultural biotechnology.

The compound’s synthetic accessibility and structural modularity also make it a favorite among organic chemists. Recent advancements in catalysis and flow chemistry have streamlined its production, addressing scalability challenges. This is critical for industries aiming to meet the rising demand for high-value intermediates. Furthermore, its compatibility with click chemistry and other modern synthetic techniques opens doors for innovative applications in bioconjugation and material science.

In summary, 5-(Aminomethyl)-3-(difluoromethyl)pyridine-2-sulfonamide (CAS 1805304-56-6) is a multifaceted compound with broad relevance in life sciences and chemical innovation. Its combination of fluorine chemistry, heterocyclic design, and functional group diversity positions it as a key player in addressing contemporary challenges in drug discovery and sustainable agriculture. As research progresses, its impact is expected to grow, solidifying its status as a valuable asset in the scientific community.